![molecular formula C7H9N3O3S B7765349 CID 723849](/img/structure/B7765349.png)
CID 723849
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Description
CID 723849 is a useful research compound. Its molecular formula is C7H9N3O3S and its molecular weight is 215.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 723849 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 723849 including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- CID 723849 may interact with ion channels, affecting their function. Researchers have explored its potential as an ion channel modulator, particularly in the context of TRPV3 (Transient Receptor Potential Vanilloid 3) inhibition . TRPV3 plays a role in sensory perception and skin health, making this application relevant for pain management and dermatological conditions.
- The compound’s structure and properties could serve as a starting point for drug development. Medicinal chemists might investigate derivatives of CID 723849 to create novel therapeutics. Its potential as a scaffold for designing TRPV3 inhibitors is particularly interesting .
- In a different context, CID 723849 is relevant to leaf spectroscopy. Instruments like the CI-710s SpectraVue Leaf Spectrometer measure light transmission, absorption, and reflection in plant leaves. Researchers use these data to assess plant health, stress, and pigment content .
Ion Channel Modulation
Drug Discovery
Spectroscopy and Plant Science
properties
IUPAC Name |
3-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O3S/c8-4-3-5(11)10-7(9-4)14-2-1-6(12)13/h3H,1-2H2,(H,12,13)(H3,8,9,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVUZNCBNWOIPHH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=NC1=O)SCCC(=O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(NC(=NC1=O)SCCC(=O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 723849 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.